Ethyl 2-chloro-4-benzylpyrimidine-5-carboxylate

• Molecular Formula: C14H13ClN2O2
• Molecular Weight: 276.72 g/mol
• IUPAC Name: ethyl 4-benzyl-2-chloropyrimidine-5-carboxylate
• InChI: InChI=1S/C14H13ClN2O2/c1-2-19-13(18)11-9-16-14(15)17-12(11)8-10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3
• InChI Key: YGPYGOLRNIYETI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(N=C1CC2=CC=CC=C2)Cl

Description

Ethyl 2-chloro-4-benzylpyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C14H13ClN2O2 and its molecular weight is 276.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The title compound was prepared as described in Example 7, but employing a solution of ethyl 2-hydroxy-4-benzylpyrimidine-5-carboxylate (1.1 g, 4.3 mmol) and POCl3 (16 g, 107 mmol) resulting in a 37% yield (0.44 g); 1HNMR (DMSO-d6) δ 9.00 (s, 1H), 7.6-7.4 (m, 5H), 4.55 (s, 2H), 4.25 (q, 2H), 1.14 (t, 3H).